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Compound of Interest

Compound Name: cefteram pivoxil

Cat. No.: B1215650

Get Quote

Executive Summary
Cefteram Pivoxil (CAS: 82547-81-7) is the pivaloyloxymethyl ester prodrug of the third-

generation cephalosporin, Cefteram.[1] Designed to overcome the poor oral bioavailability of

the parent acid, the pivoxil moiety increases lipophilicity, facilitating intestinal absorption. Once

absorbed, it is rapidly hydrolyzed by non-specific esterases to release the active metabolite,

which inhibits bacterial cell wall synthesis by binding to Penicillin-Binding Proteins (PBPs).[1]

This guide analyzes the molecular architecture that dictates its physicochemical stability, the

conformational requirements for bioactivity, and the solid-state characterization protocols

essential for formulation development.

Molecular Architecture & Conformation[1]
Chemical Structure Analysis
The Cefteram Pivoxil molecule (

) is built upon the rigid cephem nucleus (a fused
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-lactam and dihydrothiazine ring system).[1] Its structural integrity and biological potency rely
on three critical side chains:

C-7 Side Chain (Aminothiazole-Methoxyimino):

Contains a 2-aminothiazol-4-yl group and a methoxyimino moiety.[1][2]

Stereochemistry: The methoxyimino group must exist in the (Z)- or syn-configuration.[1]

This conformation sterically hinders

-lactamase attack, conferring resistance to bacterial degradation.[1]

C-3 Side Chain (Tetrazolylmethyl):

A (5-methyl-2H-tetrazol-2-yl)methyl group at the C-3 position distinguishes Cefteram from

other pivoxil cephalosporins (e.g., Cefditoren has a methylthiazole).[1] This group

influences the pharmacokinetic half-life and PBP binding affinity.

C-4 Ester (Pivaloyloxymethyl):

The carboxylic acid at C-4 is esterified with a pivaloyloxymethyl group.[1] This bulky,

hydrophobic tail masks the anionic charge of the carboxylate, significantly increasing

membrane permeability (logP shift).

Conformational Dynamics
The molecular flexibility is primarily localized in the C-4 ester linkage.

Prodrug State: The pivaloyloxymethyl group adopts a folded conformation in the crystal

lattice to maximize van der Waals interactions, often leading to specific polymorphs.

Active State: Upon hydrolysis, the free carboxylate at C-4 is regenerated.[1] The C-7 side

chain's syn-conformation is rigidified by an intramolecular hydrogen bond between the amide

nitrogen and the thiazole ring, locking the molecule into a "bioactive" shape that fits the PBP

active site.

Solid-State Characterization
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Crystallographic Properties
While specific unit cell parameters for Cefteram Pivoxil are proprietary to the originator

(Toyama Chemical/Roche), the solid-state properties are well-defined through physicochemical

profiling.[1]

Property Data Relevance

Physical State
White to pale yellow crystalline

powder

Indicates high purity and

defined lattice structure.[1]

Melting Point
127–128 °C (with

decomposition)

Sharp melting endotherm

confirms crystallinity.[1] Lower

melting points (relative to

parent acid) are typical for

ester prodrugs.[1]

Solubility

Soluble in methanol, ethanol,

acetone; Insoluble in

ether/water

Hydrophobic ester tail dictates

solubility profile; requires lipid-

based or surfactant-aided

formulation for dissolution.[1]

Polymorphism Crystalline vs. Amorphous

Crystalline forms are preferred

for chemical stability;

amorphous forms (often

generated via spray drying)

offer higher solubility but lower

stability.[1]

Bioactivation Pathway (Signaling Diagram)
The following diagram illustrates the conversion of the prodrug to the active metabolite and its

subsequent inhibition of bacterial cell wall synthesis.
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Figure 1: Mechanism of Action.[1] The lipophilic prodrug crosses the intestinal barrier and is

hydrolyzed to the active Cefteram, which then covalently binds to Penicillin-Binding Proteins

(PBPs).

Experimental Protocols
Single Crystal X-Ray Diffraction (SXRD) Workflow
To determine the precise unit cell and space group of a Cefteram Pivoxil sample, the following

self-validating protocol is recommended.

Objective: Obtain high-resolution (<0.8 Å) structural data.

Crystallization Screening:

Method: Vapor diffusion (sitting drop).[1]

Solvents: Dissolve 10 mg Cefteram Pivoxil in Acetone/Ethanol (1:1).

Precipitant: Screen against Hexane or Diethyl Ether antisolvents.

Condition: Incubate at 4°C to slow nucleation (critical for ester stability).

Data Collection:

Mounting: Mount crystal on a MiTeGen loop using cryo-oil.

Temperature: Cool to 100 K (liquid nitrogen stream) to minimize thermal motion of the

flexible pivoxil tail.

Beam: Use Mo-K

(

Å) or Cu-K

radiation.[1]

Structure Solution:
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Indexing: Determine unit cell dimensions (

).

Phasing: Use Direct Methods (SHELXT) due to the presence of heavy Sulfur atoms.

Refinement: Refine against

using SHELXL. Pay special attention to disorder in the tert-butyl group of the pivalate.

Powder X-Ray Diffraction (PXRD) for Bulk ID
For quality control and polymorph identification:

Instrument: Bruker D8 Advance (or equivalent).[1]

Parameters: Cu K

radiation, 40 kV, 40 mA.

Scan Range: 3° to 40°

.

Step Size: 0.02°.

Validation: A crystalline sample must show sharp Bragg peaks.[3] A "halo" pattern indicates

an amorphous (and potentially unstable) material.[1]

Implications for Drug Development
Stability & Formulation
The crystal structure directly impacts the shelf-life. The ester linkage is susceptible to

hydrolysis in the presence of moisture.

Crystalline Form: The dense packing of the lattice shields the ester bond from water,

providing stability at room temperature.
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Amorphous Solid Dispersions (ASD): Often used to improve solubility.[1] However, the

increased molecular mobility in ASDs can accelerate hydrolysis.

Recommendation: Formulations should include desiccants and be stored below 25°C.[4]

Structure-Activity Relationship (SAR)
The syn-isomer conformation confirmed by crystallographic data is non-negotiable.[1]

Anti-isomer: If the methoxyimino group rotates to the anti position (E-isomer), the affinity for

PBPs drops by 100-fold.

Quality Control: Analytical methods (HPLC, NMR) must strictly monitor the Syn/Anti ratio,

which can be validated against the reference crystal structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215650/docs#in-depth-technical-guide-cefteram-
pivoxil-crystal-structure-and-molecular-conformation-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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